molecular formula C12H13NO4 B13451530 5-ethoxy-6-methoxy-1H-indole-2-carboxylic acid

5-ethoxy-6-methoxy-1H-indole-2-carboxylic acid

Cat. No.: B13451530
M. Wt: 235.24 g/mol
InChI Key: XNNOJFSKNQXORN-UHFFFAOYSA-N
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Description

5-Ethoxy-6-methoxy-1H-indole-2-carboxylic acid is a derivative of indole, a significant heterocyclic system found in many natural products and drugs.

Chemical Reactions Analysis

5-Ethoxy-6-methoxy-1H-indole-2-carboxylic acid can undergo various chemical reactions, including:

Comparison with Similar Compounds

5-Ethoxy-6-methoxy-1H-indole-2-carboxylic acid can be compared with other similar compounds, such as:

Properties

Molecular Formula

C12H13NO4

Molecular Weight

235.24 g/mol

IUPAC Name

5-ethoxy-6-methoxy-1H-indole-2-carboxylic acid

InChI

InChI=1S/C12H13NO4/c1-3-17-11-5-7-4-9(12(14)15)13-8(7)6-10(11)16-2/h4-6,13H,3H2,1-2H3,(H,14,15)

InChI Key

XNNOJFSKNQXORN-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=C2C(=C1)C=C(N2)C(=O)O)OC

Origin of Product

United States

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